(E)-({2-[(4-chlorophenyl)sulfanyl]pyridin-3-yl}methylidene)(methoxy)amine
Overview
Description
The compound is an organic molecule with a pyridine ring (a six-membered ring with one nitrogen atom and five carbon atoms) attached to a methoxyamine group and a sulfanyl group linked to a chlorophenyl group. The (E)
notation indicates the configuration of the double bond, suggesting that the methoxy and the pyridinyl groups are on opposite sides of the double bond .
Molecular Structure Analysis
The molecule likely has a planar aromatic pyridine ring system, with the sulfanyl group causing a deviation from planarity. The(E)
configuration suggests a certain spatial arrangement of the molecule . Chemical Reactions Analysis
The compound might undergo reactions typical for amines, pyridines, and sulfides. For instance, it could participate in electrophilic aromatic substitution reactions or nucleophilic substitutions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its molecular structure. Factors such as polarity, solubility, stability, and reactivity can be influenced by the functional groups present in the molecule .Scientific Research Applications
1. Organic Chemistry and Synthesis
- The compound is used in the synthesis of various organic compounds. For instance, Egorov et al. (2019) demonstrated its application in creating substituted cyclopentenediones, which are useful intermediates in organic synthesis (Egorov et al., 2019).
- Nyamato et al. (2015) explored its use in forming potential hemilabile (imino)pyridine Palladium(II) complexes, which have applications in catalysis (Nyamato et al., 2015).
2. Medicinal Chemistry
- This compound is studied for its potential in medicinal chemistry. For example, Ding & Silverman (1993) investigated its transformation in the context of monoamine oxidase-B inactivators, contributing to research in neurological disorders (Ding & Silverman, 1993).
- Manikannan et al. (2010) synthesized pyridine derivatives using this compound, which showed inhibitory activity against Mycobacterium tuberculosis, indicating its potential in anti-tubercular therapy (Manikannan et al., 2010).
3. Agricultural Chemistry
- In agricultural chemistry, Moran (2003) found that N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, similar in structure to the target compound, exhibited excellent herbicidal activity on various vegetation types (Moran, 2003).
4. Material Science
- Nedolya et al. (2018) reported on the transformation of heterocyclic derivatives under acid catalysis, which can be crucial in material science for creating novel materials with specific properties (Nedolya et al., 2018).
Mechanism of Action
Target of Action
Based on its structural similarity to oximes and hydrazones , it can be inferred that it may interact with carbonyl compounds such as aldehydes and ketones. These compounds are involved in a wide range of biochemical processes and play crucial roles in various metabolic pathways.
Mode of Action
The compound likely interacts with its targets through a mechanism similar to that of oximes and hydrazones . In these reactions, the nitrogen atom acts as a nucleophile, attacking the electrophilic carbon atom of the carbonyl group. This results in the formation of a C=N bond, with the release of a water molecule .
Biochemical Pathways
Given its potential to form oximes and hydrazones , it could impact pathways involving carbonyl compounds. For instance, it might interfere with the metabolism of aldehydes and ketones, potentially altering energy production, signal transduction, and other cellular processes.
Pharmacokinetics
Similar compounds, such as oximes, are known to be relatively stable and can be readily prepared . This suggests that the compound could have favorable pharmacokinetic properties, but further studies are needed to confirm this.
Result of Action
Its potential to form oximes and hydrazones suggests that it could alter the structure and function of carbonyl-containing molecules . This could have a range of effects, depending on the specific molecules and pathways involved.
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors. For instance, the pH of the environment could impact the compound’s reactivity, as the formation of oximes and hydrazones is typically acid-catalyzed . Additionally, the presence of other reactive species could influence the compound’s stability and reactivity.
Future Directions
properties
IUPAC Name |
(E)-1-[2-(4-chlorophenyl)sulfanylpyridin-3-yl]-N-methoxymethanimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClN2OS/c1-17-16-9-10-3-2-8-15-13(10)18-12-6-4-11(14)5-7-12/h2-9H,1H3/b16-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRTZAGVBOMMFIG-CXUHLZMHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=CC1=C(N=CC=C1)SC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C/C1=C(N=CC=C1)SC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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